Cas no 2138033-83-5 ((1-methoxy-3,5-dimethylcyclohexyl)methanol, Mixture of diastereomers)

• Product Name: (1-methoxy-3,5-dimethylcyclohexyl)methanol, Mixture of diastereomers
• CAS No: 2138033-83-5
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 5961543
• PubChem ID: 165490010
• Update Time: 2025-05-19

(1-methoxy-3,5-dimethylcyclohexyl)methanol, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• (1-methoxy-3,5-dimethylcyclohexyl)methanol
• Cyclohexanemethanol, 1-methoxy-3,5-dimethyl-
• (1-methoxy-3,5-dimethylcyclohexyl)methanol, Mixture of diastereomers
• 2138033-83-5
• EN300-1143591

• Inchi： 1S/C10H20O2/c1-8-4-9(2)6-10(5-8,7-11)12-3/h8-9,11H,4-7H2,1-3H3
• InChI Key： SPPSGPBQWBQRSP-UHFFFAOYSA-N
• SMILES： C1(OC)(CO)CC(C)CC(C)C1

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.95±0.1 g/cm3(Predicted)
• Boiling Point: 226.8±8.0 °C(Predicted)
• pka: 15.05±0.10(Predicted)

Additional information on (1-methoxy-3,5-dimethylcyclohexyl)methanol, Mixture of diastereomers

Professional Introduction to (1-methoxy-3,5-dimethylcyclohexyl)methanol, Mixture of diastereomers (CAS No. 2138033-83-5)

Chemical compound (1-methoxy-3,5-dimethylcyclohexyl)methanol, specifically the mixture of diastereomers with the CAS number 2138033-83-5, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex cyclohexane ring substituted with methoxy and methyl groups, has garnered attention due to its potential applications in the development of novel therapeutic agents and fine chemical intermediates.

The structural uniqueness of (1-methoxy-3,5-dimethylcyclohexyl)methanol stems from its diastereomeric mixture, which imparts distinct stereochemical properties to the molecule. These properties are crucial in determining its reactivity, solubility, and biological activity. Recent advancements in synthetic chemistry have enabled the efficient preparation of such mixtures, allowing researchers to explore their utility in various chemical transformations.

In the realm of pharmaceutical research, the significance of stereospecific compounds cannot be overstated. The presence of multiple diastereomers in a single mixture can lead to a range of biological responses, making it a valuable tool for studying stereoselectivity in drug design. For instance, studies have shown that diastereomeric mixtures can exhibit different pharmacokinetic profiles, influencing how a drug is absorbed, distributed, metabolized, and excreted by the body.

One of the most compelling aspects of (1-methoxy-3,5-dimethylcyclohexyl)methanol is its potential as a building block for more complex molecules. Its cyclohexane core provides a stable scaffold that can be functionalized in numerous ways, enabling the synthesis of diverse pharmacophores. This flexibility has made it a popular choice for medicinal chemists seeking to develop novel inhibitors or modulators of enzymatic pathways.

The synthesis of such complex molecules often involves multi-step reactions that require precise control over reaction conditions. Recent innovations in catalytic methods have facilitated the construction of intricate molecular frameworks with high efficiency and selectivity. For example, transition metal-catalyzed cross-coupling reactions have been instrumental in introducing new functional groups into the cyclohexane ring without compromising stereochemical integrity.

Moreover, the use of computational chemistry has revolutionized the way researchers approach molecular design. Advanced computational methods allow for the prediction of molecular properties and interactions before experimental validation, significantly reducing the time and resources required for drug discovery. In this context, (1-methoxy-3,5-dimethylcyclohexyl)methanol serves as an excellent model compound for testing new computational protocols and algorithms.

In recent years, there has been growing interest in exploring natural product-inspired scaffolds for drug development. Many bioactive compounds isolated from plants and microorganisms exhibit complex stereochemistry that is difficult to replicate synthetically. The mixture of diastereomers in (1-methoxy-3,5-dimethylcyclohexyl)methanol provides a synthetic equivalent to such natural products, offering a viable alternative for creating structurally diverse libraries.

The pharmacological potential of this compound has been further investigated through several preclinical studies. These studies have highlighted its ability to interact with specific biological targets, modulating key signaling pathways involved in various diseases. While further research is needed to fully elucidate its therapeutic applications, preliminary findings suggest that it may have utility in treating conditions such as inflammation and neurodegeneration.

The industrial production of such specialized chemicals requires careful optimization to ensure high yield and purity while maintaining cost-effectiveness. Advances in continuous flow chemistry have provided new opportunities for scaling up reactions that are traditionally performed batch-wise. This approach not only improves efficiency but also enhances reproducibility, making it an attractive option for manufacturing processes.

In conclusion, (1-methoxy-3,5-dimethylcyclohexyl)methanol represents a fascinating compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and stereochemical diversity make it a valuable tool for exploring new synthetic methodologies and drug discovery strategies. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicinal chemistry.